2,6-Dichloro-N-{2-[(Cyclopropylcarbonyl)amino]pyridin-4-Yl}benzamide

• IUPAC Name: 2,6-dichloro-N-[2-(cyclopropanecarbonylamino)pyridin-4-yl]benzamide
• InChI: InChI=1S/C16H13Cl2N3O2/c17-11-2-1-3-12(18)14(11)16(23)20-10-6-7-19-13(8-10)21-15(22)9-4-5-9/h1-3,6-9H,4-5H2,(H2,19,20,21,22,23)
• InChI Key: IAFNAEGXTKTGHN-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(=O)NC2=NC=CC(=C2)NC(=O)C3=C(C=CC=C3Cl)Cl
• Molecular Formula: C16H13Cl2N3O2
• Molecular Weight: 350.2 g/mol

Description

“2,6-Dichloro-N-{2-[(Cyclopropylcarbonyl)amino]pyridin-4-Yl}benzamide”, also known as GDC-046, is a potent, selective, and orally bioavailable TYK2 inhibitor. It has been studied in the context of TYK2 (Tyrosine Kinase 2) inhibition, which is relevant for the treatment of inflammatory diseases.

Molecular Structure Analysis

The molecular structure of this compound has been analyzed in complex with Tyk2 (JH1), a non-receptor tyrosine-protein kinase. The structure was determined using X-ray diffraction with a resolution of 2.00 Å.

Physical And Chemical Properties Analysis

The compound has a molecular formula of C16H13Cl2N3O2 and a molecular weight of 350.199. Further physical and chemical properties are not detailed in the search results.

Scientific Research Applications

Synthesis and Process Development

• Improved Synthesis Processes : 2-Hydroxy-N-(pyridin-4-yl)benzamide, a compound related to 2,6-Dichloro-N-{2-[(Cyclopropylcarbonyl)amino]pyridin-4-Yl}benzamide, has been synthesized under mild conditions, showcasing the feasibility of high-yield synthesis for such compounds (H. Dian, 2010).

Biological and Pharmacological Evaluation

• Antitumor Agents : Derivatives of benzothiazole, closely related to the compound , have been synthesized and evaluated for their potent antitumor properties. Specifically, 2,6-dichloro-N-[2-(cyclopropanecarbonylamino)benzothiazol-6-yl]benzamide has shown excellent inhibitory effects on tumor growth in vivo (Masao Yoshida et al., 2005).

Material Science and Photophysical Properties

• Luminescent Materials : Pyridyl substituted benzamides, similar to the compound , have been synthesized and characterized for their aggregation-enhanced emission and multi-stimuli-responsive properties. This suggests potential applications in material sciences, particularly in the creation of luminescent materials (A. Srivastava et al., 2017).

Analytical Techniques

• Capillary Electrophoresis for Related Substances : Nonaqueous capillary electrophoresis has been developed for imatinib mesylate and related substances, which includes compounds structurally similar to this compound. This indicates the compound's relevance in the development of analytical methods for pharmaceuticals (Lei Ye et al., 2012).

Novel Synthesis Methods

• PET Agent Synthesis : A related compound, 2,6-difluoro-N-(3-[11C]methoxy-1H-pyrazolo[3,4-b]pyridine-5-yl)-3-(propylsulfonamidio)benzamide, was synthesized for use as a PET agent in imaging B-Raf(V600E) in cancers. This demonstrates the application of such compounds in medical imaging technologies (Min Wang et al., 2013).

Mechanism of Action

The compound acts as a TYK2 inhibitor, with Kis of 4.8, 0.7, 0.7, and 0.4 nM for TYK2, JAK1, JAK2, and JAK3, respectively. It’s suggested that selective inhibition of TYK2 kinase activity might be sufficient to block the IL-12 pathway in vivo.

Future Directions

The compound has shown promise as a selective TYK2 inhibitor, suggesting potential for the treatment of inflammatory diseases such as psoriasis and inflammatory bowel diseases (IBD). Future research may focus on further optimization of selectivity and investigation of its therapeutic potential in various disease models.